Cas no 5458-76-4 (4-Methylcatechol-O,O-diacetic Acid)

4-Methylcatechol-O,O-diacetic Acid structure
5458-76-4 structure
Product Name:4-Methylcatechol-O,O-diacetic Acid
CAS No:5458-76-4
MF:C11H12O6
MW:240.209383964539
CID:371971
PubChem ID:229764
Update Time:2025-09-25

4-Methylcatechol-O,O-diacetic Acid Chemical and Physical Properties

Names and Identifiers

    • Acetic acid,2,2'-[(4-methyl-1,2-phenylene)bis(oxy)]bis- (9CI)
    • 2-[2-(carboxymethoxy)-4-methylphenoxy]acetic acid
    • 2,2'-[(4-methyl-1,2-phenylene)bis(oxy)]diacetic acid
    • 4-METHYLCATECHOL-O,O-DIACETIC ACID
    • AKOS024319087
    • 2-[2-(carboxymethoxy)-5-methylphenoxy]acetic acid
    • NSC23710
    • SCHEMBL320418
    • NS00044106
    • 5458-76-4
    • 4-METHYLCATECHOL-O,O-DIACETICACID
    • DTXSID80969828
    • 2,2'-(4-methyl-1,2-phenylene)bis(oxy)diacetic acid
    • FT-0619073
    • NSC-23710
    • 4-Methylcatechol-O,O-diacetic Acid
    • Inchi： 1S/C11H12O6/c1-7-2-3-8(16-5-10(12)13)9(4-7)17-6-11(14)15/h2-4H,5-6H2,1H3,(H,12,13)(H,14,15)
    • InChI Key： XNWHXCLJBFNQDQ-UHFFFAOYSA-N
    • SMILES： O(CC(=O)O)C1C=C(C)C=CC=1OCC(=O)O

Computed Properties

  • Exact Mass: 240.06300
  • Monoisotopic Mass: 240.063
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 6
  • Complexity: 277
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 93.1A^2
  • XLogP3: 1.4

Experimental Properties

  • Density: 1.365
  • Melting Point: 176-178°C
  • Boiling Point: 450.4°Cat760mmHg
  • Flash Point: 177.6°C
  • Refractive Index: 1.559
  • PSA: 93.06000
  • LogP: 0.92180

4-Methylcatechol-O,O-diacetic Acid Security Information

  • Hazard Category Code： 36/37/38
  • Safety Instruction： S26-S36
  • Risk Phrases：R36/37/38
  • Safety Term：S26;S36

4-Methylcatechol-O,O-diacetic Acid Customs Data

  • HS CODE：2918990090
  • Customs Data：

    China Customs Code:

    2918990090

    Overview:

    2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

4-Methylcatechol-O,O-diacetic Acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
M297065-500mg
4-Methylcatechol-O,O-diacetic Acid
 5458-76-4
500mg
 $ 50.00 2022-06-04
TRC
M297065-1g
4-Methylcatechol-O,O-diacetic Acid
 5458-76-4
1g
 $ 70.00 2022-06-04
TRC
M297065-5g
4-Methylcatechol-O,O-diacetic Acid
 5458-76-4
5g
 $ 275.00 2022-06-04

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